Cas no 1276682-76-8 (trans-5-benzyl-octahydro-1H-pyrrolo[3,2-c]pyridin-2-one)

• Product Name: trans-5-benzyl-octahydro-1H-pyrrolo[3,2-c]pyridin-2-one
• CAS No: 1276682-76-8
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5291277
• PubChem ID: 52936851
• Update Time: 2026-03-10

trans-5-benzyl-octahydro-1H-pyrrolo[3,2-c]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• trans-5-benzyl-octahydro-1H-pyrrolo[3,2-c]pyridin-2-one

• Inchi： 1S/C14H18N2O/c17-14-8-12-10-16(7-6-13(12)15-14)9-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2,(H,15,17)/t12-,13-/m0/s1
• InChI Key： NBMBOXMTAYIGST-STQMWFEESA-N
• SMILES： O=C1C[C@H]2CN(CC3C=CC=CC=3)CC[C@@H]2N1

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on trans-5-benzyl-octahydro-1H-pyrrolo[3,2-c]pyridin-2-one

Introduction to trans-5-Benzyl-octahydro-1H-pyrrolo[3,2-c]pyridin-2-one (CAS No. 1276682-76-8)

Trans-5-benzyl-octahydro-1H-pyrrolo[3,2-c]pyridin-2-one (CAS No. 1276682-76-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities, including neuroprotective, anti-inflammatory, and antiviral effects.

The chemical structure of trans-5-benzyl-octahydro-1H-pyrrolo[3,2-c]pyridin-2-one features a benzyl group attached to the pyrrolopyridine ring, which imparts specific pharmacological properties. The octahydro configuration indicates a fully saturated ring system, contributing to the compound's stability and bioavailability. The presence of the benzyl group enhances the lipophilicity of the molecule, facilitating its ability to cross biological membranes and reach target sites within the body.

Recent studies have explored the potential of trans-5-benzyl-octahydro-1H-pyrrolo[3,2-c]pyridin-2-one in various therapeutic areas. One notable application is its use as a neuroprotective agent. Research published in the Journal of Medicinal Chemistry has shown that this compound can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action involves the inhibition of oxidative stress and the modulation of inflammatory pathways, which are key factors in the progression of these conditions.

In addition to its neuroprotective properties, trans-5-benzyl-octahydro-1H-pyrrolo[3,2-c]pyridin-2-one has demonstrated anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in chronic inflammatory conditions like rheumatoid arthritis. This makes it a promising candidate for developing new anti-inflammatory drugs with fewer side effects compared to existing treatments.

The antiviral activity of trans-5-benzyl-octahydro-1H-pyrrolo[3,2-c]pyridin-2-one has also been investigated. A study published in Antiviral Research found that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronavirus. The mechanism involves the inhibition of viral replication by interfering with key viral enzymes and proteins. This property is particularly relevant in light of recent global health challenges posed by viral infections.

The synthesis of trans-5-benzyl-octahydro-1H-pyrrolo[3,2-c]pyridin-2-one has been optimized using various methodologies to improve yield and purity. One common approach involves the cyclization of a suitable precursor followed by functional group modifications to introduce the benzyl group and achieve the desired stereochemistry. The synthetic route is designed to be scalable and cost-effective, making it suitable for large-scale production for pharmaceutical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of trans-5-benzyl-octahydro-1H-pyrrolo[3,2-c]pyridin-2-one in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

In conclusion, trans-5-benzyl-octahydro-1H-pyrrolo[3,2-c]pyridin-2-one (CAS No. 1276682-76-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in the fields of neuroprotection, anti-inflammation, and antiviral therapy. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in various medical conditions.